Ethyl 2-(oxiran-2-yl)acetate
Overview
Description
Ethyl 2-(oxiran-2-yl)acetate is a chemical compound with the molecular formula C6H10O3 . It has a molecular weight of 130.14 .
Molecular Structure Analysis
The InChI code for Ethyl 2-(oxiran-2-yl)acetate is1S/C6H10O3/c1-2-8-6(7)3-5-4-9-5/h5H,2-4H2,1H3/t5-/m1/s1 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule. Physical And Chemical Properties Analysis
Ethyl 2-(oxiran-2-yl)acetate has a molecular weight of 130.14 . Other physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Synthesis of Heterocycles
Ethyl oxiraneacetate is a versatile starting material for the synthesis of various heterocyclic compounds. Its oxirane ring can undergo ring expansion to form 4- to 7-membered heterocycles . This process is crucial in the development of pharmaceuticals and natural products, where heterocycles play a significant role due to their diverse biological activities.
Ring-Opening Reactions
The compound is used in ring-opening reactions with carboxylic acids, catalyzed by tertiary amines . This reaction is fundamental in producing β-hydroxypropyl esters, which are valuable intermediates in the synthesis of pharmaceuticals and fine chemicals. The kinetics and mechanism of this reaction have been extensively studied, providing insights into efficient catalytic processes .
Catalytic Oxidation Processes
In the field of environmental chemistry, Ethyl oxiraneacetate is involved in catalytic oxidation processes . It serves as a safer alternative to benzene solvents due to its comparatively low toxicity. This application is particularly important in reducing emissions of volatile organic compounds (VOCs) and improving air quality .
Mechanism of Action
Target of Action
It’s known that oxiranes, in general, are susceptible to ring-opening reactions, which are commonly used in the synthesis of various materials .
Mode of Action
The mode of action of Ethyl Oxiraneacetate involves a series of parallel consecutive stages. These stages include the quaternization of a tertiary amine by activated oxirane and the participation of a carboxylate anion in the ring-opening of both nonactivated and activated oxirane . This process leads to the formation of β-hydroxypropyl ester .
Biochemical Pathways
It’s known that the ring-opening reactions of oxiranes can lead to the formation of functionalized molecules bearing multiple reaction centers at contiguous or distal carbon atoms . These transformations have attracted attention as key steps in the synthesis of pharmaceutical and natural products .
Pharmacokinetics
For instance, it has a density of 1.1±0.1 g/cm3, a boiling point of 158.3±13.0 °C at 760 mmHg, and a vapor pressure of 2.6±0.3 mmHg at 25°C . These properties may influence its bioavailability and pharmacokinetics.
Result of Action
The result of Ethyl Oxiraneacetate’s action is the formation of β-hydroxypropyl ester . This is achieved through the ring-opening reaction of oxirane by a carboxylic acid, initiated by a tertiary amine .
properties
IUPAC Name |
ethyl 2-(oxiran-2-yl)acetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O3/c1-2-8-6(7)3-5-4-9-5/h5H,2-4H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WHUSTVAXKRFVPD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1CO1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
130.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(oxiran-2-yl)acetate | |
CAS RN |
32223-97-5 |
Source
|
| Record name | ethyl 2-(oxiran-2-yl)acetate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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